Cas no 1370601-59-4 (4-methyl-4-(propan-2-yloxy)piperidine)

• Product Name: 4-methyl-4-(propan-2-yloxy)piperidine
• CAS No: 1370601-59-4
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5843305
• PubChem ID: 84107644
• Update Time: 2025-07-20

4-methyl-4-(propan-2-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-methyl-4-(1-methylethoxy)-
• 4-methyl-4-(propan-2-yloxy)piperidine

• Inchi： 1S/C9H19NO/c1-8(2)11-9(3)4-6-10-7-5-9/h8,10H,4-7H2,1-3H3
• InChI Key： RAJHSMHREVLUKL-UHFFFAOYSA-N
• SMILES： N1CCC(C)(OC(C)C)CC1

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Boiling Point: 197.0±33.0 °C(Predicted)
• pka: 10.13±0.10(Predicted)

Additional information on 4-methyl-4-(propan-2-yloxy)piperidine

Comprehensive Overview of 4-methyl-4-(propan-2-yloxy)piperidine (CAS No. 1370601-59-4): Properties, Applications, and Industry Insights

4-methyl-4-(propan-2-yloxy)piperidine (CAS No. 1370601-59-4) is a specialized organic compound belonging to the piperidine derivatives class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methyl group and an isopropoxy substituent at the 4-position of the piperidine ring, makes it a versatile intermediate for synthesizing bioactive molecules. This compound is particularly relevant in the development of central nervous system (CNS) therapeutics, owing to its potential modulation of neurotransmitter pathways.

In recent years, the demand for high-purity piperidine derivatives like 4-methyl-4-(propan-2-yloxy)piperidine has surged, driven by advancements in drug discovery and precision agriculture. Researchers are exploring its applications in catalysis and asymmetric synthesis, where its steric and electronic properties enhance reaction selectivity. A 2023 study highlighted its role in optimizing ligand design for transition-metal catalysts, a hot topic in green chemistry initiatives.

From an industrial perspective, CAS 1370601-59-4 is synthesized via nucleophilic substitution reactions under controlled conditions to ensure >98% purity. Its stability under ambient temperatures and solubility in common organic solvents (e.g., dichloromethane, ethanol) facilitate its integration into multi-step synthetic routes. Notably, its low toxicity profile aligns with the growing emphasis on sustainable chemical manufacturing, a key concern for regulatory bodies like the EPA and REACH.

Emerging trends also link 4-methyl-4-(propan-2-yloxy)piperidine to bioactive scaffold development. For instance, its structural analogs have shown promise in neurological disorder research, addressing widespread queries like "new Parkinson’s disease treatments 2024" or "novel GABA receptor modulators." These applications are frequently discussed in forums such as PubMed and ACS Publications, reflecting its cross-disciplinary relevance.

Quality control protocols for 1370601-59-4 involve HPLC and GC-MS analyses to verify purity, while NMR spectroscopy confirms structural integrity. Suppliers often highlight its compatibility with GMP standards, catering to pharmaceutical clients seeking FDA-compliant intermediates. Storage recommendations typically include inert atmospheres to prevent degradation, a detail frequently searched by laboratory technicians.

In summary, 4-methyl-4-(propan-2-yloxy)piperidine exemplifies the intersection of chemical innovation and practical utility. Its role in cutting-edge research and alignment with ESG (Environmental, Social, Governance) goals positions it as a compound of enduring interest. For further details, peer-reviewed journals and patent databases (e.g., USPTO, Espacenet) offer extensive technical resources.